Cas no 2228700-52-3 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid is a specialized organic compound featuring a benzodioxin core substituted with a methoxy group and an oxoacetic acid moiety. Its structure confers reactivity suitable for synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of the oxoacetic acid group enhances its utility as a versatile building block for further functionalization, while the methoxy and benzodioxin framework contribute to its stability and electronic properties. This compound is of interest in medicinal chemistry for its potential as a precursor in the synthesis of bioactive molecules. Its well-defined structure ensures consistent performance in research and industrial settings.
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid structure
2228700-52-3 structure
Product Name:2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
CAS No:2228700-52-3
MF:C11H10O6
MW:238.193503856659
CID:6000227
PubChem ID:165967231
Update Time:2025-10-29

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
    • EN300-1772428
    • 2228700-52-3
    • Inchi: 1S/C11H10O6/c1-15-7-4-6(9(12)11(13)14)5-8-10(7)17-3-2-16-8/h4-5H,2-3H2,1H3,(H,13,14)
    • InChI Key: AGVQQXMBOPVGEI-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=C(C(C(=O)O)=O)C=C(C1=2)OC

Computed Properties

  • Exact Mass: 238.04773803g/mol
  • Monoisotopic Mass: 238.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 82.1Ų

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772428-0.05g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
0.05g
$768.0 2023-09-20
Enamine
EN300-1772428-0.1g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
0.1g
$804.0 2023-09-20
Enamine
EN300-1772428-0.25g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
0.25g
$840.0 2023-09-20
Enamine
EN300-1772428-0.5g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
0.5g
$877.0 2023-09-20
Enamine
EN300-1772428-1.0g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
1g
$914.0 2023-06-03
Enamine
EN300-1772428-2.5g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
2.5g
$1791.0 2023-09-20
Enamine
EN300-1772428-5.0g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
5g
$2650.0 2023-06-03
Enamine
EN300-1772428-10.0g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
10g
$3929.0 2023-06-03
Enamine
EN300-1772428-1g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
1g
$914.0 2023-09-20
Enamine
EN300-1772428-5g
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid
2228700-52-3
5g
$2650.0 2023-09-20

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid

Introduction to 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid (CAS No. 2228700-52-3) and Its Emerging Applications in Chemical Biology

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid, identified by the CAS number 2228700-52-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzodioxin class, a scaffold known for its broad spectrum of biological activities. The presence of a methoxy group at the 8-position and a 2-oxoacetic acid moiety at the 2-position contributes to its distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The benzodioxin core of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid is structurally related to natural products such as salicin and podophyllotoxin, which have been extensively studied for their pharmacological effects. The modifications introduced in this compound, particularly the 8-methoxy substitution and the 2-oxoacetic acid side chain, enhance its potential as a bioactive molecule. These structural features are critical for modulating interactions with biological targets, thereby influencing cellular processes and potentially offering therapeutic benefits.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. The 2-oxoacetic acid moiety is particularly interesting as it can participate in hydrogen bonding interactions with amino acid residues in protein active sites, thereby enhancing binding specificity.

In vitro studies have demonstrated that 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The 8-methoxy group appears to play a crucial role in stabilizing the enzyme-substrate complex through hydrophobic interactions and electronic effects. These findings align with the growing interest in benzodioxin derivatives as scaffolds for anti-inflammatory drugs.

The synthesis of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid has been optimized using multi-step organic reactions involving cyclization and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. The structural integrity of the compound has been confirmed through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing strong evidence for its identity and purity.

Preclinical studies are currently underway to evaluate the pharmacokinetic properties and safety profile of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid. These studies aim to determine optimal dosing regimens and assess potential side effects before moving into clinical trials. The compound's favorable pharmacokinetic profile, characterized by good solubility and moderate bioavailability, suggests its potential for oral administration in therapeutic settings.

The emerging field of cheminformatics has played a pivotal role in identifying novel bioactive molecules like 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ylyl)-2 oxoacetic acid. By leveraging large databases of chemical structures and biological activity data, researchers can rapidly screen compounds for potential therapeutic applications. This approach has accelerated the discovery process and enabled the identification of promising candidates for further development.

The unique structural features of (CAS No. 2228700 52 3) make it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders. Preliminary data suggest that this compound may interact with neurotransmitter receptors and ion channels, potentially modulating synaptic transmission and neuronal function. These findings open up new avenues for developing treatments for conditions such as epilepsy and depression.

In conclusion,(CAS No 2228700 52 3) represents a structurally intriguing molecule with significant potential in chemical biology. Its unique pharmacophoric features,(such as the 8 methoxy group),(the 23 dihydro14 benzodioxin6 yl moiety),and(the 22 oxoacetic acid side chain),make it a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents targeting inflammation neurological disorders

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk